56-03-1

Biguanide

Usually In Stock

• CAS RN:
• 56-03-1

• Formula:
• C2H7N5

• InChI:
• InChI=1S/C2H7N5/c3-1(4)7-2(5)6/h(H7,3,4,5,6,7)

• InChIKey:
• XNCOSPRUTUOJCJ-UHFFFAOYSA-N

• Biguanide is a member of guanidines.
  Biguanide has been investigated for the treatment of Diabetes Mellitus.

4'-Fluoropropiophenone

In Stock

• CAS RN:
• 456-03-1

• Formula:
• C9H9FO

• InChI:
• InChI=1S/C9H9FO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3

• InChIKey:
• QIJNVLLXIIPXQT-UHFFFAOYSA-N

• 4'-Fluoropropiophenone is a useful research compound. Its molecular formula is C9H9FO and its molecular weight is 152.16 g/mol. The purity is usually 95%.

[(E)-2-azidoethenyl]benzene

In Stock

• CAS RN:
• 18756-03-1

• Formula:
• C8H7N3

• InChI:
• InChI=1S/C8H7N3/c9-11-10-7-6-8-4-2-1-3-5-8/h1-7H/b7-6+

• InChIKey:
• DDOSYAJVNWEFNC-VOTSOKGWSA-N

• [(E)-2-azidoethenyl]benzene is a useful research compound. Its molecular formula is C8H7N3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.

tert-Butylcyclopentadienyl-lithium

In Stock

• CAS RN:
• 50356-03-1

• Formula:
• C9H13Li

• InChI:
• InChI=1S/C9H13.Li/c1-9(2,3)8-6-4-5-7-8;/h4-7H,1-3H3;/q-1;+1

• InChIKey:
• JPXWDGHNZTWBHY-UHFFFAOYSA-N

• Tert-Butylcyclopentadienyl-lithium is a useful research compound. Its molecular formula is C9H13Li and its molecular weight is 128.2 g/mol. The purity is usually 95%.

N-(3-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide

In Stock

• CAS RN:
• 864856-03-1

• Formula:
• C16H12FN3OS2

• InChI:
• InChI=1S/C16H12FN3OS2/c17-12-7-4-8-13(9-12)18-14(21)10-22-16-19-15(20-23-16)11-5-2-1-3-6-11/h1-9H,10H2,(H,18,21)

• InChIKey:
• JBHIXFCUIFAREQ-UHFFFAOYSA-N

• N-(3-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H12FN3OS2 and its molecular weight is 345.41. The purity is usually 95%.

2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(3-morpholinopropyl)acetamide

In Stock

• CAS RN:
• 953156-03-1

• Formula:
• C18H22FN3O3

• InChI:
• InChI=1S/C18H22FN3O3/c19-15-4-2-14(3-5-15)17-12-16(21-25-17)13-18(23)20-6-1-7-22-8-10-24-11-9-22/h2-5,12H,1,6-11,13H2,(H,20,23)

• InChIKey:
• WTRRKGCSBQEKBT-UHFFFAOYSA-N

• 2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(3-morpholinopropyl)acetamide is a useful research compound. Its molecular formula is C18H22FN3O3 and its molecular weight is 347.39. The purity is usually 95%.

2',3'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone

In Stock

• CAS RN:
• 898756-03-1

• Formula:
• C19H28O5

• InChI:
• InChI=1S/C19H28O5/c1-19(2)12-23-17(24-13-19)11-6-5-9-15(20)14-8-7-10-16(21-3)18(14)22-4/h7-8,10,17H,5-6,9,11-13H2,1-4H3

• InChIKey:
• ZGWWHCZIDCVAIW-UHFFFAOYSA-N

• 2',3'-Dimethoxy-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone is a useful research compound. Its molecular formula is C19H28O5 and its molecular weight is 336.4 g/mol. The purity is usually 95%.

Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate

In Stock

• CAS RN:
• 115956-03-1

• Formula:
• C15H23NO5

• InChI:
• InChI=1S/C15H23NO5/c1-3-20-14(18)9-16-11-5-10(15(19)21-4-2)6-12(16)8-13(17)7-11/h10-12H,3-9H2,1-2H3

• InChIKey:
• JCXUVTNCQZYKOG-UHFFFAOYSA-N

• Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate is a useful research compound. Its molecular formula is C15H23NO5 and its molecular weight is 297.35 g/mol. The purity is usually 95%.

(3-nitro-1H-pyrazol-1-yl)acetonitrile

In Stock

• CAS RN:
• 1006956-03-1

• Formula:
• C5H4N4O2

• InChI:
• InChI=1S/C5H4N4O2/c6-2-4-8-3-1-5(7-8)9(10)11/h1,3H,4H2

• InChIKey:
• XCZUZAPVPZFWQM-UHFFFAOYSA-N

• (3-nitro-1H-pyrazol-1-yl)acetonitrile is a useful research compound. Its molecular formula is C5H4N4O2 and its molecular weight is 152.113. The purity is usually 95%.

1-[(4-aminophenyl)methyl]-6-chloro-2,3-dihydro-1H-indol-2-one

In Stock

• CAS RN:
• 1019456-03-1

• Formula:
• C15H13ClN2O

• InChI:
• InChI=1S/C15H13ClN2O/c16-12-4-3-11-7-15(19)18(14(11)8-12)9-10-1-5-13(17)6-2-10/h1-6,8H,7,9,17H2

• InChIKey:
• XKOCNKBFZSKJIC-UHFFFAOYSA-N

• 1-[(4-aminophenyl)methyl]-6-chloro-2,3-dihydro-1H-indol-2-one is a useful research compound. Its molecular formula is C15H13ClN2O and its molecular weight is 272.73 g/mol. The purity is usually 95%.

4-(4-bromophenyl)-4-oxo-2-(1-phenylethylamino)butanoic Acid

In Stock

• CAS RN:
• 1030856-03-1

• Formula:
• C18H18BrNO3

• InChI:
• InChI=1S/C18H18BrNO3/c1-12(13-5-3-2-4-6-13)20-16(18(22)23)11-17(21)14-7-9-15(19)10-8-14/h2-10,12,16,20H,11H2,1H3,(H,22,23)

• InChIKey:
• PBAINNIDDTZARI-UHFFFAOYSA-N

• 4-(4-bromophenyl)-4-oxo-2-(1-phenylethylamino)butanoic Acid is a useful research compound. Its molecular formula is C18H18BrNO3 and its molecular weight is 376.25. The purity is usually 95%.

N-Benzyl-3-methoxy-1-propanamine hydrochloride

In Stock

• CAS RN:
• 1158456-03-1

• Formula:
• C11H18ClNO

• InChI:
• InChI=1S/C11H17NO.ClH/c1-13-9-5-8-12-10-11-6-3-2-4-7-11;/h2-4,6-7,12H,5,8-10H2,1H3;1H

• InChIKey:
• ZGEHNXXTAGBLOS-UHFFFAOYSA-N

• N-Benzyl-3-methoxy-1-propanamine hydrochloride is a useful research compound. Its molecular formula is C11H18ClNO and its molecular weight is 215.72. The purity is usually 95%.

N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride

In Stock

• CAS RN:
• 1501756-03-1

• Formula:
• C12H21Cl2N3

• InChI:
• InChI=1S/C12H19N3.2ClH/c1-15(2)12-9-11(5-8-14-12)10-3-6-13-7-4-10;;/h5,8-10,13H,3-4,6-7H2,1-2H3;2*1H

• InChIKey:
• SDMYKBGTVMMGJZ-UHFFFAOYSA-N

• N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride is a useful research compound. Its molecular formula is C12H21Cl2N3 and its molecular weight is 278.22. The purity is usually 95%.

N-[2-(1H-Indol-3-yl)-2-oxoethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-03-1

• Formula:
• C13H12N2O2

• InChI:
• InChI=1S/C13H12N2O2/c1-2-13(17)15-8-12(16)10-7-14-11-6-4-3-5-9(10)11/h2-7,14H,1,8H2,(H,15,17)

• InChIKey:
• CMMPKOBQQHUTKF-UHFFFAOYSA-N

• N-[2-(1H-Indol-3-yl)-2-oxoethyl]prop-2-enamide is a useful research compound. Its molecular formula is C13H12N2O2 and its molecular weight is 228.251. The purity is usually 95%.